Cas no 2229378-82-7 (methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229378-82-7
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 6111268
• PubChem ID: 165647537
• Update Time: 2025-10-29

methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate
• 2229378-82-7
• methyl 2-[1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]-2-hydroxyacetate
• EN300-1915862

• Inchi： 1S/C10H13BrN2O3/c1-13-6(5-7(11)12-13)10(3-4-10)8(14)9(15)16-2/h5,8,14H,3-4H2,1-2H3
• InChI Key： JXJNQZVCDCJAQH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(C(C(=O)OC)O)CC2)N(C)N=1

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate

Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate: A Comprehensive Overview

Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229378-82-7, represents a unique molecular framework that combines cyclopropyl and pyrazole moieties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate are particularly noteworthy. The presence of a brominated pyrazole ring not only introduces a polar region into the molecule but also provides a handle for further functionalization through cross-coupling reactions. These reactions are widely employed in the synthesis of complex pharmaceutical agents, allowing for the introduction of diverse substituents that can modulate biological activity.

The cyclopropyl group in this compound adds another layer of complexity, contributing to its unique physicochemical properties. Cyclopropanes are known for their strained three-membered ring structure, which can influence both the reactivity and the biological interactions of the molecule. This structural motif has been explored in various drug candidates due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrazoles, in particular, have been extensively studied for their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a brominated pyrazole moiety into Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate suggests potential applications in these areas.

One of the most exciting aspects of this compound is its potential as a scaffold for drug design. The combination of the cyclopropyl and pyrazole groups creates a versatile platform that can be modified to target specific biological pathways. For instance, studies have shown that pyrazole derivatives can interact with enzymes and receptors involved in cancer progression, making them attractive candidates for oncology research.

The hydroxyacetate functional group in Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate also contributes to its pharmacological potential. Hydroxyacetic acid derivatives are known for their ability to influence metabolic processes and have been explored in treatments for various diseases. The presence of this group may enhance the compound's solubility and bioavailability, which are critical factors in drug development.

Recent research has begun to uncover the mechanistic insights into how such compounds interact with biological targets. Computational studies have shown that the brominated pyrazole moiety can engage with specific amino acid residues in proteins, leading to allosteric modulation or covalent binding. These interactions can be fine-tuned by modifying other parts of the molecule, such as the cyclopropyl group or the hydroxyacetate moiety.

The synthesis of Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination of the pyrazole ring is a critical step, as it determines the reactivity of the molecule in subsequent transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the cyclopropyl group efficiently.

In conclusion, Methyl 2-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl-2-hydroxyacetate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, with applications ranging from oncology to metabolic disorders. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.